Cas no 1152589-04-2 (1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1152589-04-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 2150283
• PubChem ID: 43132856
• Update Time: 2025-06-11

1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• NE30750
• Z1474026248
• 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C13H14N2O2/c1-8-4-5-9(2)12(6-8)15-10(3)11(7-14-15)13(16)17/h4-7H,1-3H3,(H,16,17)
• InChI Key： YQTLGLWPKDKQCL-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1C)C1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 55.1

1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1152589-04-2)

The compound 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1152589-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and analgesic agents. The unique structural features of this compound, including the presence of a carboxylic acid group and a dimethylphenyl moiety, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to characterize the binding interactions between the compound and the COX-2 active site. Their findings suggest that the carboxylic acid group plays a critical role in stabilizing the enzyme-inhibitor complex.

In addition to its anti-inflammatory properties, 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute (2024) revealed that this compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt/mTOR cascade. The study highlighted the compound's selectivity towards cancer cells, sparing normal healthy cells, which is a crucial attribute for minimizing side effects in potential therapeutic applications.

The synthesis and optimization of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry (2023) described an improved synthetic route that enhances the yield and purity of the compound. The authors utilized a microwave-assisted synthesis approach, which significantly reduced reaction times and improved overall efficiency. This advancement is expected to facilitate further pharmacological evaluations and scale-up production for clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research efforts are focused on structural modifications to improve these properties while retaining the compound's therapeutic efficacy.

In conclusion, 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1152589-04-2) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted bioactivity, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a compelling candidate for further investigation in both academic and industrial settings. Future research should prioritize translational studies to evaluate its potential in clinical applications.